Cas no 1354016-30-0 ([1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester)

• Product Name: [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester
• CAS No: 1354016-30-0
• MF: C₂₂H₃₃N₃O₃
• MW: 387.515725851059
• CID: 2159988
• Update Time: 2025-06-13

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-((S)-2-amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester
• (S)-Benzyl ((1-(2-amino-3-methylbutanoyl)piperidin-4-yl)methyl)(cyclopropyl)carbamate
• AM96574
• [1-((S)-2-Amino-3-methylbutyryl)piperidin-4-ylmethyl]cyclopropylcarbamic acid benzyl ester
• [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester

• Inchi： 1S/C22H33N3O3/c1-16(2)20(23)21(26)24-12-10-17(11-13-24)14-25(19-8-9-19)22(27)28-15-18-6-4-3-5-7-18/h3-7,16-17,19-20H,8-15,23H2,1-2H3/t20-/m0/s1
• InChI Key： PSPQRISODUHGMC-FQEVSTJZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC1CCN(C([C@H](C(C)C)N)=O)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 521
• Topological Polar Surface Area: 75.9

Additional information on [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester

Introduction to [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1354016-30-0)

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1354016-30-0, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development.

The molecular structure of this compound features a complex arrangement of functional groups, including an amide linkage, a piperidine ring, and a cyclopropyl moiety. These structural elements contribute to its unique chemical properties and potential biological interactions. Specifically, the presence of the (S)-2-amino-3-methyl-butyryl side chain introduces stereospecificity, which is often a critical factor in the efficacy and selectivity of pharmaceutical agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The piperidine ring in [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester suggests potential applications in the treatment of central nervous system disorders. Studies have shown that piperidine derivatives can interact with various neurotransmitter receptors, making them attractive candidates for therapeutic intervention.

The cyclopropyl group is another notable feature of this compound, as it can influence both the physical properties and biological activity of the molecule. Cyclopropyl-containing compounds have been reported to exhibit inhibitory effects on certain enzymes and receptors, which could be leveraged for therapeutic purposes. For instance, research has indicated that cyclopropyl derivatives may have potential in the management of inflammatory conditions by modulating immune responses.

Furthermore, the benzyl ester functionality in the compound's name suggests a possible prodrug approach, where the ester group can be hydrolyzed in vivo to release active species. This strategy is often employed to improve solubility and bioavailability, which are crucial factors in drug formulation and delivery. The hydrolysis of the benzyl ester could potentially yield a more active form of the compound, enhancing its therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. These computational tools have been instrumental in identifying promising candidates for further experimental validation. In particular, virtual screening techniques have been used to assess the potential of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester as a lead compound for drug development.

Experimental studies have also provided valuable insights into the pharmacological properties of this compound. In vitro assays have demonstrated that it can interact with specific enzymes and receptors, suggesting potential therapeutic applications. For example, preliminary data indicate that it may inhibit certain kinases involved in cell signaling pathways relevant to cancer and inflammation. These findings underscore the importance of further investigation into its biological activities.

The synthesis of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it feasible to produce this compound with high purity and yield. Techniques such as chiral resolution and asymmetric synthesis have been employed to ensure the stereochemical integrity of the molecule, which is essential for its biological activity.

In conclusion, [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-ylmethyl]-cyclopropyl-carbamic acid benzyl ester (CAS No. 1354016-30-0) is a structurally intricate compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the development of novel therapeutic agents.